Cas no 1539518-99-4 (2-(4-bromo-1,3-thiazol-2-yl)pyrazine)

• Product Name: 2-(4-bromo-1,3-thiazol-2-yl)pyrazine
• CAS No: 1539518-99-4
• MF: C₇H₄BrN₃S
• MW: 242.09575843811
• MDL: MFCD21913502
• CID: 4604779
• PubChem ID: 79402353
• Update Time: 2025-10-30

2-(4-bromo-1,3-thiazol-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1,3-thiazol-2-yl)pyrazine

• MDL： MFCD21913502
• Inchi： 1S/C7H4BrN3S/c8-6-4-12-7(11-6)5-3-9-1-2-10-5/h1-4H
• InChI Key： MNEIWLUXMLYHLX-UHFFFAOYSA-N
• SMILES： C1(C2=NC(Br)=CS2)=NC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(4-bromo-1,3-thiazol-2-yl)pyrazine

2-(4-Bromo-1,3-Thiazol-2-Yl)Pyrazine: A Comprehensive Overview

The compound 2-(4-bromo-1,3-thiazol-2-yl)pyrazine (CAS No. 1539518-99-4) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in drug design, material synthesis, and chemical research. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of 2-(4-bromo-1,3-thiazol-2-yl)pyrazine.

2-(4-Bromo-1,3-thiazol-2-yl)pyrazine is composed of two distinct heterocyclic rings: a pyrazine ring and a 1,3-thiazole ring. The pyrazine ring is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The 1,3-thiazole ring is a five-membered aromatic ring with sulfur at position 1 and nitrogen at position 3. The bromine substituent at position 4 of the thiazole ring adds to the compound's reactivity and functional versatility. This combination of heteroatoms imparts unique electronic properties to the molecule, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the role of 2-(4-bromo-1,3-thiazol-2-yl)pyrazine in medicinal chemistry. Researchers have explored its potential as a scaffold for designing novel drug candidates targeting various diseases. For instance, the compound has been investigated for its ability to inhibit enzymes involved in cancer progression and inflammation. The bromine substituent plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 2-(4-bromo-1,3-thiazol-2-yl)pyrazine involves a multi-step process that typically begins with the preparation of the thiazole ring followed by its coupling with the pyrazine moiety. One common approach involves the reaction of 4-bromothiazole with pyrazine derivatives under specific conditions to form the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In addition to its medicinal applications, 2-(4-bromo-1,3-thiazol-2-yl)pyrazine has shown promise in materials science. Its aromatic structure makes it suitable for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Studies have demonstrated that this compound exhibits desirable electronic properties, such as high charge carrier mobility and stability under ambient conditions.

Another area where 2-(4-bromo-1,3-thiazol-2-yl)pyrazine has found application is in catalysis. The presence of sulfur and nitrogen atoms in its structure allows it to act as a ligand in transition metal complexes, enhancing their catalytic activity in various reactions such as oxidation and cross-coupling reactions. Recent research has focused on optimizing these complexes for industrial-scale applications.

The versatility of 2-(4-bromo-1,3-thiazol-2-yllpyrazine extends to its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic substitution reactions at the brominated position makes it an ideal building block for constructing larger heterocyclic frameworks. This property has been exploited in the design of novel materials with tailored functionalities.

From an environmental perspective, researchers have also investigated the biodegradation pathways of 2-(4-bromo_ _thia_zo_ _l_ _y_l)_ _pyra_zin_e, aiming to develop sustainable methods for its production and disposal. Understanding its environmental impact is crucial for ensuring that its use aligns with green chemistry principles.

In conclusion,_ _ _ _ _ _ _ _ _ _ _(name)_ _ _, CAS No._ _, represents a multifaceted compound with wide-ranging applications across various scientific disciplines._ _. Its unique structural features,_ _, coupled with recent advancements in synthesis and application techniques,_ _, make it an invaluable tool for researchers._ _. As ongoing studies continue to uncover new potentials,_ _, we can expect further innovations leveraging this compound's exceptional properties.